Cas no 26018-73-5 (6-Chloro-1-benzothiophene-2-carboxylic acid)

6-Chloro-1-benzothiophene-2-carboxylic acid is a halogenated benzothiophene derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a chloro substituent at the 6-position and a carboxylic acid group at the 2-position, making it a versatile intermediate for constructing heterocyclic compounds. The compound is particularly valuable in the development of biologically active molecules, including potential therapeutic agents, due to its ability to undergo further functionalization. Its high purity and stability under standard conditions ensure reliable performance in coupling reactions, esterifications, and other transformations. Researchers favor this compound for its consistent reactivity and compatibility with a range of synthetic methodologies.
6-Chloro-1-benzothiophene-2-carboxylic acid structure
26018-73-5 structure
Product Name:6-Chloro-1-benzothiophene-2-carboxylic acid
CAS No:26018-73-5
MF:C9H5ClO2S
MW:212.652800321579
MDL:MFCD07377059
CID:252345
PubChem ID:7141919
Update Time:2025-10-30

6-Chloro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Chlorobenzo[b]thiophene-2-carboxylic acid
    • 6-Chloro-1-benzothiophene-2-carboxylic acid
    • 6-chloro-Benzo[b]thiophene-2-carboxylic acid
    • Benzo[b]thiophene-2-carboxylic acid, 6-chloro-
    • 6-Chlorobenzo<b>thiophen-2-carbonsaeure
    • 6-chloro-benzothiophen-2-yl carboxylic acid
    • AVAGKGZNBMZOLD-UHFFFAOYSA-N
    • STL474502
    • SBB094712
    • 2202AB
    • RP12360
    • AK120891
    • 6-chlorobenzo[b]thiophen-2-ylcarboxylic acid
    • A877391
    • DTXSID20428000
    • 6-CHLORO-1-BENZOTHIOPHENE-2-CARBOXYLICACID
    • AMY30514
    • Z1741972044
    • EN300-111589
    • CS-0034958
    • SCHEMBL156320
    • J-518606
    • O11580
    • AKOS005072648
    • FT-0681062
    • MFCD07377059
    • GA-0945
    • 26018-73-5
    • ALBB-028242
    • SY104149
    • 6-chlorobenzothiophene-2-carboxylic Acid
    • MDL： MFCD07377059
    • Inchi： 1S/C9H5ClO2S/c10-6-2-1-5-3-8(9(11)12)13-7(5)4-6/h1-4H,(H,11,12)
    • InChI Key： AVAGKGZNBMZOLD-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2C=C(C(=O)O)SC=2C=1

Computed Properties

  • Exact Mass: 211.97000
  • Monoisotopic Mass: 211.9698783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.546
  • Melting Point: 271-274
  • Boiling Point: 408.6°C at 760 mmHg
  • Flash Point: 200.9°C
  • Refractive Index: 1.719
  • PSA: 65.54000
  • LogP: 3.25290
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Chloro-1-benzothiophene-2-carboxylic acid Security Information

6-Chloro-1-benzothiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-1-benzothiophene-2-carboxylic acid Pricemore >>

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